Cas no 2171829-80-2 (tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate)

• Product Name: tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate
• CAS No: 2171829-80-2
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 6172310
• PubChem ID: 165520766
• Update Time: 2025-05-04

tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate
• EN300-1451696
• tert-butyl 3-[3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-yl]propanoate
• 2171829-80-2

• Inchi： 1S/C13H21N3O3S/c1-12(2,3)18-10(17)5-4-9-15-11(16-19-9)13(14)6-7-20-8-13/h4-8,14H2,1-3H3
• InChI Key： XFEFYNMGPFTZKS-UHFFFAOYSA-N
• SMILES： S1CCC(C2=NOC(CCC(=O)OC(C)(C)C)=N2)(C1)N

Computed Properties

• Exact Mass: 299.13036271g/mol
• Monoisotopic Mass: 299.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 117Ų

Additional information on tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate

Professional Introduction to Tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate (CAS No. 2171829-80-2)

Tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171829-80-2, belongs to a class of molecules that exhibit promising properties for drug discovery and development. The presence of multiple functional groups, including aminothiolan and 1,2,4-oxadiazole, makes it a versatile scaffold for designing novel therapeutic agents.

The 1,2,4-oxadiazole moiety is a well-known pharmacophore that has been extensively studied for its role in enhancing the bioactivity of various pharmaceutical compounds. This heterocyclic ring system is known to contribute to the binding affinity and selectivity of drug molecules, making it an attractive component in medicinal chemistry. In particular, the tert-butyl group attached to the oxadiazole ring provides steric hindrance, which can influence the compound's interactions with biological targets. This structural feature is crucial in optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The aminothiolan moiety is another key feature of this compound that contributes to its potential biological activity. Amino thiolans are known to exhibit a range of pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The presence of both amino and thiol groups in this scaffold allows for diverse interactions with biological systems, making it a valuable candidate for further investigation in drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of multi-target directed drugs (MTDDs), which are designed to interact with multiple biological targets simultaneously. Tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate fits well within this paradigm due to its complex structure and multiple functional groups. Studies have shown that such multifunctional compounds can offer synergistic effects and improved therapeutic outcomes compared to single-target drugs.

One of the most exciting aspects of this compound is its potential application in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of Tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate suggest that it may interfere with essential bacterial processes such as cell wall synthesis or DNA replication. Preliminary studies have indicated promising results in vitro, demonstrating its ability to inhibit the growth of various bacterial strains.

In addition to its antimicrobial properties, this compound has also shown potential in anti-inflammatory applications. Chronic inflammation is a key factor in many diseases, including cancer, cardiovascular disorders, and autoimmune conditions. The aminothiolan moiety is known to possess anti-inflammatory effects by modulating inflammatory pathways such as NF-kB and MAPK. By targeting these pathways, Tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate may offer a new therapeutic approach for managing inflammation-related diseases.

The synthesis and characterization of this compound have been a focus of several research groups aiming to explore its full potential. Advanced synthetic techniques have been employed to optimize the yield and purity of Tert-butyl 3-3-(3-aminothiolan-3-yl)-1,2,4-oxadiazol-5-ylopropanoate (CAS No. 2171829-80-2). These efforts have led to the development of efficient synthetic routes that allow for scalable production and further derivatization.

Computational studies have also played a crucial role in understanding the structural and functional properties of this compound. Molecular modeling techniques have been used to predict how Tert-butyl 3-3-(3-aminothiolan-3-y)-1,2,4 oxadiazol -5 -ylopropanoate interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and selectivity, guiding the design of more effective derivatives.

The future prospects for Tert-butyl 3 - - ( - ) - propanoate are promising as ongoing research continues to uncover new applications for this versatile compound. Further investigation into its pharmacological effects will be essential in determining its potential as a lead molecule for drug development. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,Tert-butyl 33( - ) propanoate (CAS No .2171829802) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , combined with promising preliminary results , make it a compelling candidate for further exploration . As research progresses , we can expect more insights into its biological activities and therapeutic potential , paving the way for novel treatments across various medical conditions .